Cas no 2171834-71-0 (4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2171834-71-0
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 6378683
• PubChem ID: 165525628
• Update Time: 2025-08-03

4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171834-71-0
• 4-(3,4,5-triethoxyphenyl)pyrrolidine-3-carboxylic acid
• EN300-1457551
• 4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C17H25NO5/c1-4-21-14-7-11(12-9-18-10-13(12)17(19)20)8-15(22-5-2)16(14)23-6-3/h7-8,12-13,18H,4-6,9-10H2,1-3H3,(H,19,20)
• InChI Key： CJUGYRQRWOIFMJ-UHFFFAOYSA-N
• SMILES： OC(C1CNCC1C1C=C(C(=C(C=1)OCC)OCC)OCC)=O

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on 4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid

Research Brief on 4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2171834-71-0): Recent Advances and Applications

4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2171834-71-0) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anticancer and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by a pyrrolidine ring substituted with a triethoxyphenyl group and a carboxylic acid moiety, offers a versatile scaffold for chemical modifications. Recent synthetic methodologies have emphasized the use of efficient catalytic systems to achieve high yields and enantioselectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound.

In terms of biological activity, 4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid has demonstrated promising inhibitory effects on specific molecular targets, including kinases and G-protein-coupled receptors (GPCRs). A recent preclinical study highlighted its potential as a selective inhibitor of the PI3K/AKT/mTOR pathway, a critical signaling cascade implicated in cancer cell proliferation and survival. The compound's ability to modulate this pathway suggests its utility as a lead compound for developing targeted cancer therapies.

Furthermore, the compound's anti-inflammatory properties have been investigated in the context of autoimmune diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid exhibited potent inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making them attractive candidates for treating chronic inflammatory conditions.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies have played a pivotal role in guiding these optimizations.

In conclusion, 4-(3,4,5-Triethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2171834-71-0) represents a promising scaffold for drug discovery, with demonstrated potential in oncology and immunology. Continued research into its mechanism of action and further structural refinements will be essential to unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives.